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Compound of Interest

Compound Name: 6-Methyipicolinonitrile

Cat. No.: B028785

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 6-
Methylpicolinonitrile (CAS No: 1620-75-3), a key intermediate in pharmaceutical and
chemical synthesis. Adherence to these guidelines is paramount for ensuring a safe laboratory
environment. This document summarizes key hazards, protective measures, emergency
procedures, and physical properties, offering a comprehensive resource for all personnel
handling this compound.

Hazard Identification and Classification

6-Methylpicolinonitrile is classified as a hazardous substance. The following table
summarizes its hazard classifications according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement Signal Word GHS Pictogram
Skin Irritation H315: Causes skin ) GHSO07 (Exclamation
L Warning
(Category 2) irritation.[1][2] mark)[2][3]
Eye Irritation H319: Causes serious ) GHSO07 (Exclamation
o Warning
(Category 2A) eye irritation.[1][2] mark)[2][3]
Specific target organ
toxicity — Single H335: May cause ] GHSO07 (Exclamation
) o Warning
exposure (Category respiratory irritation.[2] mark)[2][3]
3), Respiratory system
Acute Toxicity, Oral H302: Harmful if ] GHSO07 (Exclamation
Warning

(Category 4)

swallowed.

mark)

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 6-Methylpicolinonitrile is
essential for its safe handling and storage.

Property Value

Molecular Formula C7HsN2[2][4]

Molecular Weight 118.14 g/mol [2][4]

Appearance White to off-white solid[4]

Melting Point 70-74 °C[2]

Boiling Point 243-244 °C[4]

Flash Point 97 °C / 206.6 °F[5]

Solubility Insoluble in water. Soluble in common organic

solvents.[4]

Safe Handling and Storage Protocols

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f88f4?context=bbe
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f88f4?context=bbe
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f88f4?context=bbe
https://www.benchchem.com/product/b028785?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.benchchem.com/product/B028785
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.benchchem.com/product/B028785
https://www.benchchem.com/product/B028785
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.benchchem.com/product/B028785
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.benchchem.com/product/B028785
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Proper handling and storage procedures are critical to minimize exposure and prevent
accidents.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][6][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][8]

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment when handling 6-
Methylpicolinonitrile.

Protection Type Specification

Safety glasses with side-shields conforming to
) EN166 (EU) or NIOSH (US) approved
Eye/Face Protection ) ]
standards. A face shield may be required for

certain operations.[1]

Chemical-resistant gloves (e.qg., nitrile rubber).
Hand Protection Gloves must be inspected prior to use and
disposed of properly after.[1]

Protective clothing, such as a lab coat.[1] For
. _ larger quantities or specific procedures,
Skin and Body Protection i ] ) ) )
fire/flame resistant and impervious clothing may

be necessary.[7]

For operations that may generate dust or
) ) aerosols, a NIOSH/MSHA or European
Respiratory Protection ) ]
Standard EN 149 approved respirator is

required.[2][5]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][7]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.chemicalbook.com/msds/6-chloro-5-methylpicolinonitrile.htm
https://static.cymitquimica.com/products/TM/pdf/sds-T206104.pdf
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131132500&countryCode=US&language=en
https://www.benchchem.com/product/b028785?utm_src=pdf-body
https://www.benchchem.com/product/b028785?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T206104.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.chemicalbook.com/msds/6-chloro-5-methylpicolinonitrile.htm
https://static.cymitquimica.com/products/TM/pdf/sds-T206104.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

o Keep away from incompatible materials such as strong oxidizing agents.[1][5]

o Store apart from foodstuff containers.[6]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes.[8][9] If skin
irritation occurs, get medical advice/attention.[1]
Remove contaminated clothing and wash it

before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses, if present and easy
to do. Continue rinsing for at least 15 minutes.
[8][9] If eye irritation persists, get medical

advice/attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting.[8] Call a POISON CENTER or

doctor/physician if you feel unwell.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][5]

o Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.[1]
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» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).

[5]18]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[1][5] Evacuate personnel to a safe area and keep people away from and upwind
of the spill.[1][8]

e Environmental Precautions: Prevent the product from entering drains.[1]

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,
universal binder).[5] Collect the material in suitable, closed containers for disposal.[5]

Experimental Protocol: General Laboratory Use

This generalized protocol outlines the safe handling of 6-Methylpicolinonitrile for standard
laboratory procedures.

e Preparation and Pre-Experiment Checks:

o

Ensure the chemical fume hood is functioning correctly.

[¢]

Verify that an appropriate fire extinguisher, safety shower, and eyewash station are
accessible.

[¢]

Don the required personal protective equipment as detailed in Section 3.2.

[¢]

Inspect gloves for any signs of damage before use.

» Handling the Compound:

o Perform all manipulations of 6-Methylpicolinonitrile within the chemical fume hood.[8]
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o Avoid the formation of dust and aerosols.[6][7]
o Use non-sparking tools to prevent ignition.[6][7]

o Avoid contact with skin, eyes, and clothing.[1][6]

e Post-Experiment Procedures:

o Properly label and store any remaining compound in a tightly sealed container as per the
storage guidelines in Section 3.3.

o Decontaminate the work area thoroughly.

o Dispose of contaminated waste (e.g., gloves, absorbent material) in a designated,
approved waste container.

o Wash hands and any exposed skin thoroughly after handling.[1][9]

Hazard and Precaution Workflow

The following diagram illustrates the logical flow from hazard identification to the
implementation of necessary safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b028785?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/M2503_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/125385
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f88f4?context=bbe
https://www.benchchem.com/product/B028785
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.chemicalbook.com/msds/6-chloro-5-methylpicolinonitrile.htm
https://static.cymitquimica.com/products/TM/pdf/sds-T206104.pdf
https://www.fishersci.com/store/msds?partNumber=AC131132500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b028785#safety-and-handling-precautions-for-6-methylpicolinonitrile
https://www.benchchem.com/product/b028785#safety-and-handling-precautions-for-6-methylpicolinonitrile
https://www.benchchem.com/product/b028785#safety-and-handling-precautions-for-6-methylpicolinonitrile
https://www.benchchem.com/product/b028785#safety-and-handling-precautions-for-6-methylpicolinonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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